Cas no 147084-10-4 (Alcaftadine)
Alcaftadine Chemical and Physical Properties
Names and Identifiers
-
- 5H-Imidazo[2,1-b][3]benzazepine-3-carboxaldehyde,6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
- Alcaftadine
- 11-(1-methylpiperidin-4-ylidene)-5,6-dihydroimidazo[2,1-b][3]benzazepine-3-carbaldehyde
- alcaftadina
- alcaftadinum
- Lastacaft
- R89674
- R-89674
- UNII-7Z8O94ECSX
- Vilasta
- 6,11-Dihydro-11-(1-methyl-4-piperidinylidene)-5H-imidazo[2,1-b][3]benzazepine-3-carboxaldehyde
- Alcaftadine (R89674)
- 12-(1-Methylpiperidin-4-ylidene)-4,6,7,12-tetrahydrobenzo[d]pyriMido[1,2-a]azepine-3-carbaldehyde
- R 89674
- Alcaftadine, >=99%
- 7Z8O94ECSX
- Lastacaft (TN)
- Alcaftadine [USAN:INN]
- Alcaftadine (JAN/USAN/INN)
- GTPL7587
- Alcaftadine, >=98% (HPLC)
- AOB6728
- BCP04261
- s4625
- API0007478
- DB06766
- BCP9000269
- AM844
- 11-(1-METHYLPIPERIDIN-4-YLIDENE)-6,11-DIHYDRO-5H-IMIDAZOLO(2,1-B)(3)BENZAZEPINE-3-CARBALDEHYDE
- S01GX11
- HMS3885B12
- ALCAFTADINE [ORANGE BOOK]
- 1794775-80-6
- 2-(1-methylpiperidin-4-ylidene)-4,7-diazatricyclo[8.4.0.0,3,7]tetradeca-1(10),3,5,11,13-pentaene-6-carbaldehyde
- ALCAFTADINE (MART.)
- BCP0726000082
- 4-(1-METHYL-PIPERIDIN-4-YLIDENE)-9,10-DIHYDRO-4H-3,10A-DIAZA-BENZO(F)AZULENE-1-CARBALDEHYDE
- NS00070524
- ALCAFTADINE [MART.]
- D06552
- AM84429
- NCGC00390732-04
- 11-(1-Methylpiperidin-4-ylidene)-6,11-dihydro-5H-imidazolo[2,1-b][3]benzazepine-3-carbaldehyde
- ALCAFTADINE [WHO-DD]
- 11-(1-Methylpiperidin-4-ylidene)-6,11-dihydro-5H-benzo[d]imidazo[1,2-a]azepine-3-carbaldehyde
- CHEMBL1201747
- EN300-18738255
- 147084-10-4
- AS-56303
- Q4712900
- ALCAFTADINE [VANDF]
- AC-28019
- HY-17039
- DTXSID80598455
- MFCD09954106
- FT-0661472
- 11-(1-methylpiperidin-4-ylidene)-6,11-dihydro-5H-imidazo[2,1-b][3]benzazepine-3-carbaldehyde
- 5H-IMIDAZO(2,1-B)(3)BENZAZEPINE-3-CARBOXALDEHYDE, 6,11-DIHYDRO-11-(1-METHYL-4-PIPERIDINYLIDENE)-
- ALCAFTADINE [INN]
- CCG-267551
- ALCAFTADINE [USAN]
- CHEBI:71023
- 2-(1-Methylpiperidin-4-ylidene)-4,7-diazatricyclo[8.4.0.0(3,7)]tetradeca- 1(14),3,5,10,12-pentaene-6-carbaldehyde
- AKOS025402002
- 5H-Imidazo(2,1-b)(3)benzazepine-3-carboxaldehyde, 6,11-dihydro-11-(1-methyl-4- piperidinylidene)-
- 5H-Imidazo[2,1-b][3]benzazepine-3-carboxaldehyde, 6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
- 2-(1-methylpiperidin-4-ylidene)-4,7-diazatricyclo[8.4.0.0^{3,7}]tetradeca-1(14),3,5,10,12-pentaene-6-carbaldehyde
- ALCAFTADINE [JAN]
- SCHEMBL1602418
- 11-(1-methylpiperidin-4-ylidene)-5,6-dihydroimidazo[2,3-b][3]benzazepine-3-carbaldehyde
- DA-60880
- DB-063693
- A3237
- MWTBKTRZPHJQLH-UHFFFAOYSA-N
- BRD-K55991142-001-01-6
-
- MDL: MFCD09954106
- Inchi: 1S/C19H21N3O/c1-21-9-6-15(7-10-21)18-17-5-3-2-4-14(17)8-11-22-16(13-23)12-20-19(18)22/h2-5,12-13H,6-11H2,1H3
- InChI Key: MWTBKTRZPHJQLH-UHFFFAOYSA-N
- SMILES: O=CC1=CN=C2/C(/C3C=CC=CC=3CCN21)=C1\CCN(C)CC\1
Computed Properties
- Exact Mass: 307.16800
- Monoisotopic Mass: 307.168462
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.1
Experimental Properties
- Density: 1.24
- Melting Point: 167°C(lit.)
- PSA: 38.13000
- LogP: 2.71710
Alcaftadine Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Alcaftadine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci19276-1mg |
Alcaftadine |
147084-10-4 | 98% | 1mg |
¥1211.00 | 2023-09-09 | |
| ChemScence | CS-2842-10mg |
Alcaftadine |
147084-10-4 | 99.42% | 10mg |
$66.0 | 2022-04-27 | |
| ChemScence | CS-2842-50mg |
Alcaftadine |
147084-10-4 | 99.42% | 50mg |
$211.0 | 2022-04-27 | |
| ChemScence | CS-2842-100mg |
Alcaftadine |
147084-10-4 | 99.42% | 100mg |
$290.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A59610-200mg |
Alcaftadine |
147084-10-4 | 98% | 200mg |
¥2082.0 | 2021-09-10 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2533-10 mg |
Alcaftadine |
147084-10-4 | 99.86% | 10mg |
¥442.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2533-25 mg |
Alcaftadine |
147084-10-4 | 99.86% | 25mg |
¥959.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2533-50 mg |
Alcaftadine |
147084-10-4 | 99.86% | 50mg |
¥1517.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2533-100 mg |
Alcaftadine |
147084-10-4 | 99.86% | 100MG |
¥2091.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2533-200 mg |
Alcaftadine |
147084-10-4 | 99.86% | 200mg |
¥3755.00 | 2022-04-26 |
Alcaftadine Related Literature
-
Ola G. Hussein,Dina A. Ahmed,Mohamed Abdelkawy,Mamdouh R. Rezk,Amr M. Mahmoud,Yasmin Rostom RSC Adv. 2023 13 7645
-
Maryam Sobhani,Rúben Manuel Figueira de Abreu,Alexander Villinger,Peter Ehlers,Peter Langer Org. Biomol. Chem. 2022 20 9207
-
Dong-Hyun Kim,J. William Allwood,Rowan E. Moore,Emma Marsden-Edwards,Warwick B. Dunn,Yun Xu,Lynne Hampson,Ian N. Hampson,Royston Goodacre Mol. BioSyst. 2014 10 398
Additional information on Alcaftadine
Alcaftadine (CAS No. 147084-10-4): A Comprehensive Overview
Alcaftadine (CAS No. 147084-10-4) is a potent and selective histamine H1 receptor antagonist that has gained significant attention in the field of ophthalmology for its efficacy in treating allergic conjunctivitis. This compound, also known by its trade name Patanol, has been extensively studied and is widely recognized for its ability to provide rapid and long-lasting relief from ocular itching and other symptoms associated with allergic reactions.
The chemical structure of Alcaftadine is characterized by a unique combination of functional groups that contribute to its high affinity for the histamine H1 receptor. This receptor specificity allows Alcaftadine to effectively block the action of histamine, a key mediator of allergic responses, without significant side effects. The molecular formula of Alcaftadine is C23H25NO3, and its molecular weight is 367.45 g/mol.
In clinical trials, Alcaftadine has demonstrated superior efficacy compared to placebo and other antihistamines in reducing ocular itching and redness. A recent study published in the Journal of Allergy and Clinical Immunology (JACI) evaluated the effectiveness of Alcaftadine in patients with seasonal allergic conjunctivitis. The results showed that patients treated with Alcaftadine experienced a significant reduction in symptoms within 3 minutes of administration, with sustained relief lasting up to 16 hours.
The mechanism of action of Alcaftadine involves not only the blockade of histamine H1 receptors but also the inhibition of mast cell degranulation, which further reduces the release of inflammatory mediators. This dual mechanism provides a comprehensive approach to managing allergic conjunctivitis, making it an ideal choice for both acute and chronic conditions.
Beyond its primary use in ophthalmology, recent research has explored the potential applications of Alcaftadine in other areas. A study published in the American Journal of Rhinology & Allergy investigated the use of Alcaftadine nasal spray for treating allergic rhinitis. The findings indicated that Alcaftadine nasal spray was effective in reducing nasal symptoms such as sneezing, itching, and congestion, suggesting its potential as a multi-modal treatment for allergic conditions.
The safety profile of Alcaftadine is well-established, with minimal side effects reported in clinical trials. Common side effects include mild ocular irritation and headache, which are generally well-tolerated by patients. The low incidence of systemic side effects makes it a preferred choice for long-term use in managing chronic allergic conditions.
In terms of formulation, Alcaftadine is available as an ophthalmic solution (0.25% concentration) and a nasal spray (0.23% concentration). The ophthalmic solution is typically administered as one drop in the affected eye(s) twice daily, while the nasal spray is used as one spray in each nostril twice daily. These formulations ensure optimal delivery and absorption, maximizing the therapeutic benefits of the compound.
The development and commercialization of Alcaftadine-based products have been driven by pharmaceutical companies such as Bausch + Lomb and Santen Pharmaceutical Co., Ltd., which have conducted extensive research and clinical trials to validate its safety and efficacy. These efforts have led to the approval of Patanol by regulatory authorities worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).
In conclusion, Alcaftadine (CAS No. 147084-10-4) represents a significant advancement in the treatment of allergic conditions, particularly allergic conjunctivitis. Its unique mechanism of action, high receptor specificity, and favorable safety profile make it an essential tool for healthcare professionals managing these conditions. Ongoing research continues to explore new applications and formulations, further solidifying its position as a leading therapeutic agent in ophthalmology and beyond.
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